Cas no 1105243-20-6 (N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide)

• Product Name: N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide
• CAS No: 1105243-20-6
• MF: C₂₄H₁₈FN₃O₃
• MW: 415.416429042816
• CID: 5449779
• Update Time: 2025-07-15

N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-N'-(naphthalene-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide

• Inchi： 1S/C24H18FN3O3/c25-20-11-7-16(8-12-20)15-28-13-3-6-21(24(28)31)23(30)27-26-22(29)19-10-9-17-4-1-2-5-18(17)14-19/h1-14H,15H2,(H,26,29)(H,27,30)
• InChI Key： FQSXXGSSTITKPQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NNC(C1=CC=C2C(=C1)C=CC=C2)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide

Professional Introduction to Compound with CAS No 1105243-20-6 and Product Name: N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide

This compound, identified by the CAS number 1105243-20-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide, provides a detailed structural description that highlights its complex framework and functional groups. This introduction aims to explore the compound's chemical properties, potential applications, and its relevance in contemporary research.

The molecular structure of this compound features a combination of heterocyclic rings and aromatic systems, which are well-known for their role in drug design. The presence of a 4-fluorophenyl group suggests that the molecule may exhibit enhanced metabolic stability and binding affinity due to the fluorine atom's electronic effects. Additionally, the dihydropyridine core is a common motif in pharmaceuticals, particularly in cardiovascular drugs, where it acts as a calcium channel blocker. The carbonyl and hydrazide functionalities further expand the compound's potential reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. The specific arrangement of atoms in this molecule makes it a promising candidate for further investigation. For instance, the naphthalene ring can serve as a scaffold for designing molecules with enhanced bioavailability and target specificity. Research has shown that such structures can interact with biological targets in unique ways, potentially leading to new treatments for various diseases.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of 1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl as a key intermediate highlights the importance of advanced synthetic methodologies. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks. These methods not only improve the efficiency of synthesis but also allow for greater control over the stereochemistry of the product.

The potential applications of this compound extend beyond academic research. In drug discovery, it serves as a building block for more complex molecules with therapeutic potential. For example, derivatives of this structure have been explored as inhibitors of enzymes involved in inflammatory pathways. Such enzymes are key targets in treating conditions like arthritis and cancer. The fluorine substituent, in particular, has been shown to enhance binding interactions with biological targets, making it an attractive feature for drug design.

Recent studies have also highlighted the importance of computational methods in understanding the behavior of complex molecules like this one. Molecular modeling techniques can predict how the compound will interact with biological targets at the atomic level. This information is crucial for designing experiments and optimizing drug candidates before they enter clinical trials. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The chemical properties of this compound make it a valuable tool for researchers studying heterocyclic chemistry. Its unique structure provides insights into how different functional groups can be integrated into a single molecule to achieve desired properties. This knowledge is essential for developing new synthetic strategies and expanding the library of available compounds for drug discovery.

In conclusion, the compound with CAS number 1105243-20-6 and product name N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}naphthalene-2-carbohydrazide represents a significant advancement in pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.